molecular formula C22H18OS B8593470 DIBENZO(b,f)THIEPIN, 3-METHOXY-10-METHYL-11-PHENYL- CAS No. 83807-06-1

DIBENZO(b,f)THIEPIN, 3-METHOXY-10-METHYL-11-PHENYL-

Cat. No.: B8593470
CAS No.: 83807-06-1
M. Wt: 330.4 g/mol
InChI Key: VJNUNTNIJMOPAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

DIBENZO(b,f)THIEPIN, 3-METHOXY-10-METHYL-11-PHENYL- is a useful research compound. Its molecular formula is C22H18OS and its molecular weight is 330.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality DIBENZO(b,f)THIEPIN, 3-METHOXY-10-METHYL-11-PHENYL- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about DIBENZO(b,f)THIEPIN, 3-METHOXY-10-METHYL-11-PHENYL- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

83807-06-1

Molecular Formula

C22H18OS

Molecular Weight

330.4 g/mol

IUPAC Name

2-methoxy-6-methyl-5-phenylbenzo[b][1]benzothiepine

InChI

InChI=1S/C22H18OS/c1-15-18-10-6-7-11-20(18)24-21-14-17(23-2)12-13-19(21)22(15)16-8-4-3-5-9-16/h3-14H,1-2H3

InChI Key

VJNUNTNIJMOPAL-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C2=C(C=C(C=C2)OC)SC3=CC=CC=C13)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-hydroxy-11-[(2-carboxy)ethyl]-10-phenyldibenzo[b,f]thiepin (1.87 g) in dry dimethylformamide (25 ml) was treated with sodium hydride (0.4 g of 75%) and stirred, first at room temperature and then at 50° C. until effervescence ceased. A solution of 1-chloro-2-NN-dimethylamino-ethane in toluene (15 ml of 1 M) was added and the mixture was heated with stirring under argon to 100° C. After 1.5 hours the mixture was allowed to cool, treated with water and extracted three times with ethyl acetate. The ethyl acetate solution was evaporated and the residue dissolved in methanol (10 ml) and 10% aqueous sodium hydroxide (5 ml) and refluxed for 20 minutes. The solvent was mostly removed and the sodium salt was dissolved in 200 ml of boiling water. Carbon dioxide was passed through the boiling solution until the pH fell to 8. This was extracted three times into ethyl acetate with a little methanol. The solution was dried and evaporated.
Name
7-hydroxy-11-[(2-carboxy)ethyl]-10-phenyldibenzo[b,f]thiepin
Quantity
1.87 g
Type
reactant
Reaction Step One
Quantity
0.4 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
[Compound]
Name
1-chloro-2-NN-dimethylamino-ethane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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